Cas no 1804068-79-8 (1-Bromo-3-(4-(bromomethyl)-3-(trifluoromethylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(4-(bromomethyl)-3-(trifluoromethylthio)phenyl)propan-2-one
• CAS No: 1804068-79-8
• MF: C₁₁H₉Br₂F₃OS
• MW: 406.056771039963
• CID: 4970886
• Update Time: 2025-05-25

1-Bromo-3-(4-(bromomethyl)-3-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-(bromomethyl)-3-(trifluoromethylthio)phenyl)propan-2-one

• Inchi： 1S/C11H9Br2F3OS/c12-5-8-2-1-7(3-9(17)6-13)4-10(8)18-11(14,15)16/h1-2,4H,3,5-6H2
• InChI Key： NDQHZOMIKAKYEZ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1SC(F)(F)F)CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 286
• XLogP3: 4.6
• Topological Polar Surface Area: 42.4

Additional information on 1-Bromo-3-(4-(bromomethyl)-3-(trifluoromethylthio)phenyl)propan-2-one

Research Briefing on 1-Bromo-3-(4-(bromomethyl)-3-(trifluoromethylthio)phenyl)propan-2-one (CAS: 1804068-79-8)

1-Bromo-3-(4-(bromomethyl)-3-(trifluoromethylthio)phenyl)propan-2-one (CAS: 1804068-79-8) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its brominated and trifluoromethylthio functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it particularly valuable for the development of novel pharmaceuticals and agrochemicals. Recent studies have explored its potential applications in drug discovery, particularly in the design of enzyme inhibitors and receptor modulators.

The compound's molecular structure, featuring a bromomethyl group and a trifluoromethylthio moiety, offers significant reactivity and selectivity, which are critical for the construction of complex molecular architectures. Researchers have utilized this compound in the synthesis of heterocyclic compounds, which are pivotal in the development of new therapeutic agents. For instance, its application in the synthesis of thiazole and pyridine derivatives has been documented, highlighting its role in the discovery of antimicrobial and anticancer agents.

Recent advancements in synthetic methodologies have further enhanced the utility of 1-Bromo-3-(4-(bromomethyl)-3-(trifluoromethylthio)phenyl)propan-2-one. A study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a key intermediate in the synthesis of potent kinase inhibitors. The study reported that derivatives of this compound exhibited significant inhibitory activity against specific kinase targets, suggesting its potential in targeted cancer therapies. Additionally, its role in the development of covalent inhibitors has been explored, leveraging the reactivity of the bromomethyl group to form stable adducts with target proteins.

In the context of agrochemical research, this compound has been investigated for its potential as a precursor in the synthesis of novel pesticides. The trifluoromethylthio group, known for its lipophilicity and metabolic stability, enhances the bioavailability and efficacy of the resulting agrochemicals. A recent patent application highlighted its use in the development of fungicides with broad-spectrum activity, underscoring its versatility beyond pharmaceutical applications.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 1-Bromo-3-(4-(bromomethyl)-3-(trifluoromethylthio)phenyl)propan-2-one. Issues such as stability under varying conditions and the need for optimized purification protocols have been noted in recent literature. Future research directions may focus on addressing these challenges while exploring new synthetic routes and applications. Collaborative efforts between academia and industry will be essential to fully realize the potential of this compound in advancing chemical biology and medicinal chemistry.